Cas no 1208081-77-9 (4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester)

• Product Name: 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester
• CAS No: 1208081-77-9
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• MDL: MFCD15142780
• CID: 4685735
• Update Time: 2025-10-18

4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[6-(4-METHYL-PIPERAZIN-1-YL)-5-TRIFLUOROMETHYL-PYRIDIN-3-YL]-BENZOIC ACID METHYL ESTER
• 4-[6-(4-Methylpiperazin-1-yl)-5-trifluoromethylpyridin-3-yl]benzoic acid methyl ester
• 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester

• MDL： MFCD15142780
• Inchi： 1S/C19H20F3N3O2/c1-24-7-9-25(10-8-24)17-16(19(20,21)22)11-15(12-23-17)13-3-5-14(6-4-13)18(26)27-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： GPFYHWMMTDWXGH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C(=O)OC)=CC=2)=CN=C1N1CCN(C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 501
• Topological Polar Surface Area: 45.7

Additional information on 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester

Introduction to 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester (CAS No. 1208081-77-9)

The compound 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester, identified by its CAS number 1208081-77-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple pharmacophoric groups, including a 4-methyl-piperazin-1-yl moiety and a trifluoromethyl substituent on a pyridine ring, coupled with a benzoic acid methyl ester backbone, positions this compound as a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties, making it a favored choice in medicinal chemistry. The current research landscape underscores the importance of such structural motifs in designing next-generation therapeutics. This compound exemplifies the synergy between structural complexity and functional efficacy, which are critical parameters in modern drug design.

The 4-methyl-piperazin-1-yl moiety further contributes to the pharmacological profile of this compound by introducing hydrogen bonding capabilities and enhancing solubility. Piperazine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders and antiviral treatments. The integration of this group into the molecular scaffold of 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester suggests potential interactions with biological receptors that could be exploited for therapeutic benefit.

Recent studies have highlighted the significance of benzoic acid derivatives in medicinal chemistry, particularly for their anti-inflammatory and analgesic properties. The ester functionality in this compound not only contributes to its solubility but also opens avenues for further chemical modifications. Such modifications are essential for optimizing pharmacological activity and minimizing off-target effects. The benzoic acid moiety is known to interact with various enzymes and receptors, making it a versatile scaffold for drug development.

The combination of these structural features—4-methyl-piperazin-1-yl, trifluoromethyl, and benzoic acid—makes 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester a multifaceted compound with broad therapeutic implications. Current research is delving into its potential applications in treating neurological disorders, where the modulation of neurotransmitter pathways is crucial. The pyridine ring, serving as a central hub for these pharmacophoric groups, plays a pivotal role in determining the compound's overall bioactivity.

Advances in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinity and selectivity of compounds like 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester with greater accuracy. These computational tools are indispensable in identifying lead compounds that can be further optimized through iterative synthesis and testing. The integration of machine learning algorithms has further accelerated this process, enabling high-throughput screening of large chemical libraries.

In vitro studies have begun to elucidate the mechanism of action for this compound, revealing promising interactions with key biological targets. For instance, preliminary data suggest that it may inhibit enzymes involved in inflammatory pathways, offering potential benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating CNS disorders.

The synthesis of 4-6-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-pyridin-3-yl-benzoic acid methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry.

The pharmacokinetic profile of this compound is another area of active investigation. Fluorinated aromatic compounds are known for their improved bioavailability and resistance to metabolic degradation. Studies are underway to evaluate how the presence of the trifluoromethyl group influences these properties. Understanding these aspects is crucial for translating preclinical findings into clinical success.

Future directions in research may include exploring derivative structures derived from 4-6-(4-Methyl-piperazin-1-y l)-5-trifluoromethyl-pyridin -3 -yl-benzoic acid methyl ester to enhance specific pharmacological properties or reduce potential side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will likely play pivotal roles in guiding these efforts.

In conclusion, 4 -6 - ( 4 -M ethyl - piperazin -1 - y l ) -5 - trif luor om eth yl - py ridin e -3 - y l-b enz o ic ac id m eth yl ester (CAS No . 1208081 -77 -9) stands out as a promising entity in pharmaceutical research due to its unique structural features and potential therapeutic applications . Its multifaceted pharmacophoric design , coupled with ongoing advancements in synthetic chemistry and computational modeling , positions it as a valuable asset in the quest for novel therapeutics . Further exploration into its biological activity , pharmacokinetics , and synthetic pathways promises to yield significant insights that could revolutionize treatment strategies across multiple therapeutic domains .